Cas no 174842-34-3 (Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate)

• Product Name: Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate
• CAS No: 174842-34-3
• Molecular Formula: C₁₈H₁₉N₃O₄
• Molecular Weight: 341.36116
• MDL: MFCD00067964
• CID: 134146
• PubChem ID: 2778640

Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate Properties

Names and Identifiers

• Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylicacid, 4-(4-methoxyphenoxy)-1,3-dimethyl-, ethyl ester
• ethyl 4-(4-methoxyphenoxy)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxylate
• HMS554D03
• BUTTPARK 94\04-37
• ETHYL 1,3-DIMETHYL-4-(4-METHOXYPHENOXY)-1H-PYRAZOLO(3,4-B)PYRIDINE-5-CARBOXYLATE
• 1,3-Dimethyl-5-(ethoxycarbonyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-b]pyridine, 4-{[1,3-Dimethyl-5-(ethoxycarbonyl)-1H-pyrazolo[3,4-b]pyridin-4-yl]oxy}anisole
• HMS2791K15
• Oprea1_873308
• SMR000459377
• CHEMBL1703495
• MFCD00067964
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 4-(4-methoxyphenoxy)-1,3-dimethyl-, ethyl ester
• CCG-252542
• MLS000859198
• ZGA84234
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylicacid,4-(4-methoxyphenoxy)-1,3-dimethyl-,ethyl ester
• Maybridge1_004469
• AKOS015908554
• 174842-34-3
• CS-0318432
• PS-7007
• DTXSID60381044
• FT-0626045
• DB-351516

• MDL： MFCD00067964
• InChIKey： ZXFKIPRYQOGRCX-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H19N3O4/c1-5-24-18(22)14-10-19-17-15(11(2)20-21(17)3)16(14)25-13-8-6-12(23-4)7-9-13/h6-10H,5H2,1-4H3
• SMILES： CCOC(=O)C1=CN=C2C(=C1OC3=CC=C(C=C3)OC)C(=NN2C)C

Computed Properties

• Exact Mass: 341.13800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 341.13755610g/mol
• Heavy Atom Count: 25
• Complexity: 456
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• LogP: 3.25430
• PSA: 75.47000
• Refractive Index: 1.597
• Boiling Point: 475.9°Cat760mmHg
• Melting Point: 92℃
• Flash Point: 241.6°C
• Density: 1.26

Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate Security Information

• Safety Term：S24/25
• Dangerous goods sign：

Ethyl 4-(4-methoxyphenoxy)-1,3-dimethyl-1H-pyrazolo3,4-bpyridine-5-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers